![molecular formula C13H18N2O5S2 B2500361 3-(N,N-dimethylsulfamoyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide CAS No. 874788-25-7](/img/structure/B2500361.png)
3-(N,N-dimethylsulfamoyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide
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Overview
Description
3-(N,N-dimethylsulfamoyl)-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide is a chemical compound that has been extensively researched in the field of medicinal chemistry. It is commonly referred to as DMTB and belongs to the class of sulfonamide derivatives. DMTB has been studied for its potential therapeutic applications due to its unique chemical properties and mechanism of action.
Mechanism of Action
DMTB inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme. Carbonic anhydrase is involved in the regulation of pH in various tissues of the body. Inhibition of carbonic anhydrase activity by DMTB leads to a decrease in pH, which can inhibit the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
DMTB has been found to exhibit anti-inflammatory and analgesic properties. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the inflammatory response. DMTB has also been shown to reduce pain sensitivity in animal models.
Advantages and Limitations for Lab Experiments
DMTB has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. DMTB has also been shown to exhibit low toxicity in animal models. However, one limitation of DMTB is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on DMTB. One potential application is in the treatment of cancer. DMTB has been shown to inhibit the growth and proliferation of cancer cells, and further research is needed to determine its potential as a cancer therapeutic. Another potential application is in the treatment of inflammatory diseases, such as rheumatoid arthritis. DMTB has been shown to exhibit anti-inflammatory properties, and further research is needed to determine its potential as an anti-inflammatory agent. Additionally, further research is needed to optimize the synthesis of DMTB and to improve its solubility in water.
Synthesis Methods
The synthesis of DMTB involves the reaction of 3-amino-N-(1,1-dioxidotetrahydrothiophen-3-yl)benzamide with dimethyl sulfamide in the presence of a base catalyst. The reaction yields DMTB as a white crystalline solid, which can be purified by recrystallization.
Scientific Research Applications
DMTB has been studied extensively for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. DMTB has been shown to inhibit the activity of carbonic anhydrase, which is an enzyme that plays a key role in the growth and proliferation of cancer cells.
properties
IUPAC Name |
3-(dimethylsulfamoyl)-N-(1,1-dioxothiolan-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O5S2/c1-15(2)22(19,20)12-5-3-4-10(8-12)13(16)14-11-6-7-21(17,18)9-11/h3-5,8,11H,6-7,9H2,1-2H3,(H,14,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVGCTPHJIVHXCB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)C1=CC=CC(=C1)C(=O)NC2CCS(=O)(=O)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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